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Compound of Interest

Compound Name: Hdac6-IN-45

Cat. No.: B15610795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Hdac6-IN-45
Hdac6-IN-45 is a selective inhibitor of Histone Deacetylase 6 (HDAC6), a promising

therapeutic target for a variety of diseases, including cancer and neurodegenerative disorders.

[1][2][3] This compound has demonstrated neurotrophic and neuroprotective effects, activating

the Nrf2 signaling pathway and reducing oxidative stress.[3] Given its therapeutic potential,

understanding the stability of Hdac6-IN-45 in common laboratory solvents like dimethyl

sulfoxide (DMSO) is critical for ensuring the reliability and reproducibility of experimental

results.

These application notes provide a comprehensive guide to understanding and assessing the

stability of Hdac6-IN-45 in DMSO solutions. While specific stability data for Hdac6-IN-45 is not

publicly available, this document outlines recommended storage conditions based on general

knowledge of small molecule stability and provides detailed protocols for researchers to

independently determine its stability for their specific experimental needs.

Recommended Storage and Handling of Stock
Solutions
To ensure the integrity of Hdac6-IN-45, proper storage and handling are paramount. The

following recommendations are based on best practices for small molecule inhibitors.
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Key Recommendations:

Solvent Selection: Use high-purity, anhydrous DMSO to prepare stock solutions. Water

content in DMSO can contribute to the degradation of dissolved compounds.[4]

Storage Temperature: For long-term storage, it is recommended to store Hdac6-IN-45 as a

solid at -20°C. Once dissolved in DMSO, stock solutions should be stored at -80°C.[5]

Aliquoting: To avoid repeated freeze-thaw cycles, which can accelerate compound

degradation, it is highly recommended to aliquot the stock solution into single-use volumes.

[5]

Light and Air Exposure: Protect solutions from prolonged exposure to light and air to prevent

potential photo-degradation and oxidation. Storing aliquots in amber vials can be beneficial.

[6]

Container Material: Both glass and polypropylene containers are generally suitable for

storing DMSO solutions.[4][7]

Quantitative Data Summary
The following tables provide a template for summarizing quantitative data from a stability

assessment of Hdac6-IN-45 in DMSO.

Table 1: Stability of Hdac6-IN-45 in DMSO at Different Temperatures
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Storage Condition Time Point
% Remaining
(Mean ± SD)

Degradation
Products Detected

-80°C 1 month

3 months

6 months

1 year

-20°C 1 month

3 months

6 months

1 year

4°C 1 week

1 month

Room Temperature 24 hours

1 week

Table 2: Effect of Freeze-Thaw Cycles on Hdac6-IN-45 Stability in DMSO

Number of Freeze-Thaw
Cycles

% Remaining (Mean ± SD)
Degradation Products
Detected

1

3

5

10

Experimental Protocols
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This section provides a detailed protocol for assessing the stability of Hdac6-IN-45 in a DMSO

solution using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Protocol: Assessing Hdac6-IN-45 Stability in DMSO
Objective: To determine the stability of Hdac6-IN-45 in DMSO under various storage

conditions.

Materials:

Hdac6-IN-45

Anhydrous DMSO

Internal Standard (IS) - a stable compound with similar chromatographic properties

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid

Amber glass or polypropylene vials

HPLC-MS system

Procedure:

Preparation of Stock Solutions:

Prepare a 10 mM stock solution of Hdac6-IN-45 in anhydrous DMSO.

Prepare a 10 mM stock solution of the internal standard (IS) in anhydrous DMSO.

Sample Preparation for Stability Study:

Time Zero (T0) Sample:
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In a clean vial, mix a known volume of the Hdac6-IN-45 stock solution with an equal

volume of the IS stock solution.

Dilute the mixture with 50:50 ACN:Water to a final concentration suitable for LC-MS

analysis (e.g., 1 µM).

Analyze immediately via HPLC-MS. This sample represents the initial concentration.

Incubation Samples:

Aliquot the Hdac6-IN-45 stock solution into multiple vials for each storage condition to

be tested (e.g., -80°C, -20°C, 4°C, room temperature).

For the freeze-thaw study, prepare a set of aliquots that will be subjected to repeated

freeze-thaw cycles.

Incubation:

Store the prepared aliquots at the designated temperatures.

For the freeze-thaw study, cycle the samples between -20°C and room temperature for the

desired number of cycles.

Sample Analysis:

At each designated time point, retrieve an aliquot from each storage condition.

Add an equal volume of the IS stock solution to the aliquot.

Dilute the mixture with 50:50 ACN:Water to the same final concentration as the T0 sample.

Analyze the sample by HPLC-MS.

HPLC-MS Analysis:

Use a suitable C18 column.

Employ a gradient elution method with mobile phases such as 0.1% formic acid in water

(A) and 0.1% formic acid in acetonitrile (B).
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Monitor the parent ions of both Hdac6-IN-45 and the internal standard.

Data Analysis:

Calculate the peak area ratio of Hdac6-IN-45 to the internal standard for each sample.

Determine the percentage of Hdac6-IN-45 remaining at each time point relative to the T0

sample using the following formula: % Remaining = (Peak Area Ratio at Tx / Peak Area

Ratio at T0) * 100

Plot the % Remaining against time to visualize the degradation profile.
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Click to download full resolution via product page

Caption: Simplified HDAC6 signaling pathway and the inhibitory action of Hdac6-IN-45.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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